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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl Red sodium salt, a
versatile azo dye with significant applications in research and various industries. This document

details its chemical and physical properties, provides a detailed synthesis protocol, outlines its

primary applications, and presents key experimental methodologies.

Core Chemical and Physical Properties
Methyl Red sodium salt, an anionic azo dye, is the sodium salt of Methyl Red. Its chemical

structure features a carboxylic acid group and a dimethylamino group, which are crucial to its

function as a pH indicator.
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Identifier Value Reference

CAS Number 845-10-3 [1][2][3][4]

Molecular Formula C₁₅H₁₄N₃NaO₂ [2][4]

Molecular Weight 291.28 g/mol [2]

Synonyms

4-Dimethylaminoazobenzene-

2′-carboxylic acid sodium salt,

Acid Red 2, C.I. 13020

[3]

EC Number 212-682-9 [5]

PubChem Substance ID 24847176

Physical and Chemical Properties
Property Value Reference

Appearance
Dark red to brownish-yellow

crystalline powder
[1][6]

Melting Point 179-182 °C [6][7]

Solubility
Soluble in water, slightly

soluble in ethanol
[8]

pH Transition Range pH 4.4 (red) to pH 6.2 (yellow) [1][6][9]

pKa 5.1 [10]

Storage
Store at room temperature

(+5°C to +30°C)
[6][8]

Synthesis of Methyl Red Sodium Salt
The synthesis of Methyl Red sodium salt is a two-step process involving the diazotization of

anthranilic acid followed by a coupling reaction with N,N-dimethylaniline. The resulting Methyl

Red acid is then converted to its sodium salt.

Synthesis Workflow
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Step 1: Diazotization of Anthranilic Acid Step 2: Azo Coupling Step 3: Salt Formation

Anthranilic Acid HCl, NaNO₂, 0-5°C
Reacts with

Diazonium Salt Intermediate
Forms

N,N-DimethylanilineCouples with Sodium Acetate
In presence of

Methyl Red (Acid Form)
Yields

NaOHReacts with Methyl Red Sodium Salt
Forms

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl Red sodium salt.

Experimental Protocol for Synthesis
This protocol is adapted from established organic synthesis procedures.[11][12][13][14]

Materials:

Anthranilic acid

Concentrated hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

N,N-Dimethylaniline

Sodium acetate

Sodium hydroxide (NaOH)

Ice

Distilled water

Toluene

10% Acetic acid

Procedure:
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Diazotization of Anthranilic Acid:

Dissolve anthranilic acid in a solution of concentrated HCl and water, heating gently.

Cool the solution in an ice bath to 0-5°C.

Slowly add a chilled aqueous solution of sodium nitrite while maintaining the temperature

below 5°C. The formation of the diazonium salt is confirmed using starch-iodide paper.

Azo Coupling with N,N-Dimethylaniline:

To the cold diazonium salt solution, add N,N-dimethylaniline.

Slowly add a solution of sodium acetate to the mixture with continuous stirring.

Allow the reaction to proceed for several hours at a low temperature. A precipitate of

Methyl Red (the free acid) will form.

Isolation and Purification of Methyl Red (Acid Form):

Filter the crude Methyl Red precipitate and wash with water.

Wash the precipitate with 10% acetic acid to remove any unreacted N,N-dimethylaniline.

Further wash with cold water.

The crude product can be recrystallized from toluene.

Formation of Methyl Red Sodium Salt:

Dissolve the purified Methyl Red acid in a minimal amount of aqueous sodium hydroxide

solution.

The sodium salt can be isolated by evaporation of the solvent or by precipitation.

Applications in Research and Development
Methyl Red sodium salt is a valuable tool for researchers due to its distinct color change and

versatility.
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pH Indicator
The primary application of Methyl Red sodium salt is as a pH indicator.[1][15][16] It exhibits a

sharp color change from red at pH 4.4 to yellow at pH 6.2, making it suitable for titrations and

for estimating the pH of solutions.[9][10]

Mechanism of Action as a pH Indicator
The color change of Methyl Red is due to a change in its chemical structure with varying proton

concentrations. In acidic conditions, the molecule is protonated, resulting in a red-colored

quinonoid form. In alkaline conditions, it is deprotonated, leading to a yellow-colored azo form.

Acidic (pH < 4.4) Alkaline (pH > 6.2)

Protonated Form
(Quinonoid Structure)

+ H⁺

- H⁺

Deprotonated Form
(Azo Structure)

Click to download full resolution via product page

Caption: Reversible structural change of Methyl Red with pH.

Microbiology: The Methyl Red (MR) Test
In microbiology, the Methyl Red test is a crucial component of the IMViC (Indole, Methyl Red,

Voges-Proskauer, Citrate) series of tests used to differentiate enteric bacteria.[10][17] The test

identifies bacteria that perform mixed-acid fermentation of glucose, leading to the production of

stable acidic end products.[18]

Experimental Protocol for the Methyl Red Test:

Inoculation: Inoculate a pure culture of the test bacterium into a tube containing MR-VP broth

(a glucose-phosphate broth).

Incubation: Incubate the tube at 35-37°C for 24-48 hours.

Addition of Indicator: Add 5-6 drops of Methyl Red indicator solution to the broth.
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Observation: Observe the color change immediately.

Positive Result: A distinct red color indicates the production of strong acids (pH ≤ 4.4).

Examples of MR-positive bacteria include Escherichia coli and Proteus vulgaris.[17]

Negative Result: A yellow or orange color indicates that insufficient acid was produced to

lower the pH to 4.4. Examples of MR-negative bacteria include Enterobacter aerogenes

and Serratia marcescens.[17]

Other Applications
Beyond its role as a pH indicator and in microbiology, Methyl Red sodium salt is utilized in:

Staining: It is used in biological staining to differentiate microbial species based on their pH

response.[15]

Industrial Applications: It finds use as a dye in the textile and food industries.[7][15] It is also

used in the manufacturing of inks and paints.[18]

Cosmetics: It can be used as a coloring agent in products like mouthwash and toothpaste.[8]

[19]

Safety and Handling
Methyl Red sodium salt is generally considered to have low toxicity. However, as with all

laboratory chemicals, appropriate safety precautions should be taken. It is advisable to wear

personal protective equipment, including gloves and safety glasses, when handling the powder.

Avoid inhalation of dust and contact with skin and eyes.[20] It is incompatible with strong

oxidizing agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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